Cas no 1201633-59-1 (2-(3-Isopropoxyphenyl)ethylamine Hydrochloride)

• Product Name: 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride
• CAS No: 1201633-59-1
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 1073426
• PubChem ID: 44229289
• Update Time: 2025-05-21

2-(3-Isopropoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-Isopropoxyphenyl)ethyl]amine hydrochloride
• 2-(3-ISOPROPOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• 2-[3-(methylethoxy)phenyl]ethylamine, chloride
• AG-L-52449
• ARONIS023831
• ARONIS23756
• CTK7E7553
• SBB080468
• DTXSID20657974
• 2-{3-[(Propan-2-yl)oxy]phenyl}ethan-1-amine--hydrogen chloride (1/1)
• 2-(3-propan-2-yloxyphenyl)ethanamine;hydrochloride
• BYB63359
• 1201633-59-1
• AKOS005111034
• 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride

• MDL： MFCD12195861
• Inchi： 1S/C11H17NO.ClH/c1-9(2)13-11-5-3-4-10(8-11)6-7-12;/h3-5,8-9H,6-7,12H2,1-2H3;1H
• InChI Key： SSUPQJBINKRRNR-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC(=C1)CCN)C(C)C

Computed Properties

• Exact Mass: 215.108
• Monoisotopic Mass: 215.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Additional information on 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride

Comprehensive Overview of 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride (CAS No. 1201633-59-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride (CAS No. 1201633-59-1) has garnered significant attention due to its versatile applications. This compound, often referred to by its systematic name or abbreviated as 3-Isopropoxy phenethylamine HCl, is a key building block in organic synthesis. Its molecular structure combines an aromatic phenyl ring with an isopropoxy substituent and an ethylamine hydrochloride moiety, making it valuable for researchers exploring neurotransmitter analogs and bioactive molecule design.

The growing interest in CAS 1201633-59-1 aligns with trends in precision medicine and small-molecule drug discovery, as evidenced by rising searches for terms like "phenethylamine derivatives in CNS research" and "isopropoxy-substituted amine applications." Analytical techniques such as HPLC purity testing and NMR characterization are frequently discussed in relation to this compound, reflecting the pharmaceutical industry's emphasis on quality control. Recent studies highlight its potential as a precursor in developing targeted therapeutic agents, particularly in neurological and metabolic research areas.

From a synthetic chemistry perspective, 2-(3-Isopropoxyphenyl)ethylamine HCl demonstrates excellent solubility in polar solvents like water and ethanol, with a typical purity grade of ≥98% meeting pharmaceutical intermediate standards. The isopropoxy group enhances the compound's lipophilicity, a feature increasingly important in blood-brain barrier penetration studies—a hot topic in neuropharmacology forums. Storage recommendations typically suggest cool, dry conditions (2-8°C) in airtight containers to maintain stability, following GMP handling protocols for sensitive amine compounds.

Market analysts note expanding applications of 1201633-59-1 in high-throughput screening libraries and structure-activity relationship (SAR) studies, coinciding with increased demand for specialized building blocks. The compound's molecular weight (229.75 g/mol) and crystalline powder form make it practical for laboratory-scale reactions. Quality certifications including COA documentation and residual solvent analysis have become crucial purchasing considerations, reflecting industry shifts toward transparent supply chains in fine chemicals.

Emerging research directions for 3-Isopropoxyphenethylamine hydrochloride include exploration in fluorescence labeling techniques and proteomics research, areas generating substantial academic interest. The compound's structural features enable diverse derivatization pathways, answering frequent search queries about "modifiable aromatic amines for drug development." Safety data sheets emphasize standard laboratory precautions, with particular attention to amine handling procedures and pH-neutral disposal methods in compliance with environmental regulations.

Industrial scale-up considerations for CAS 1201633-59-1 involve optimization of green chemistry parameters—a trending topic in process chemistry circles. The isopropoxy aromatic system presents interesting possibilities for catalytic hydrogenation and selective functionalization, subjects frequently appearing in recent synthetic methodology publications. Analytical challenges such as chiral separation (when applicable) and counterion analysis remain active discussion points in quality assurance forums.

The regulatory landscape for 2-(3-Isopropoxyphenyl)ethylamine Hydrochloride continues to evolve, with manufacturers increasingly providing REACH compliance data and ICH stability profiles. These developments respond to growing purchaser inquiries about "regulated substance screening" and "pharma-grade amine suppliers." The compound's appearance in patent literature, particularly regarding heterocyclic compound synthesis and receptor ligand development, underscores its importance in intellectual property strategies for drug discovery programs.

Future perspectives on 1201633-59-1 research may focus on its potential in bioconjugation chemistry and prodrug design, areas gaining traction in medicinal chemistry optimization. The intersection of computational modeling ("in silico ADMET prediction") with experimental validation for derivatives of this compound represents a promising interdisciplinary approach. As synthetic methodologies advance, particularly in flow chemistry applications and catalytic amination, the accessibility and applications of this valuable intermediate are expected to expand significantly.